Cas no 2454-35-5 (3'-Acetoxyacetophenone)
3'-Acetoxyacetophenone structure
Product Name:3'-Acetoxyacetophenone
CAS No:2454-35-5
MF:C10H10O3
MW:178.184603214264
MDL:MFCD00017227
CID:42997
PubChem ID:87559108
Update Time:2025-10-05
3'-Acetoxyacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-Acetylphenyl acetate
- 3'-Acetoxyacetophenone
- (3-acetylphenyl) acetate
- 3-ACETOXY ACETOPHENONE
- acetic acid 3-acetylphenyl ester
- m-acetoxy-PhOAc
- m-acetyloxyacetophenone
- m-Acetylphenyl acetate
- Acetophenone,3'-hydroxy-, acetate (6CI,7CI,8CI)
- NSC 174054
- 3-acetoxyacetophenone
- 1WC3FS93QL
- Ethanone, 1-[3-(acetyloxy)phenyl]-
- 3'-acetoxy acetophenone
- Acetic acid 3-acetylphenyl
- (3-ethanoylphenyl) ethanoate
- RA01
- OTHYPAMNTUGKDK-UHFFFAOYSA-N
- acetic acid (3-acetylphenyl) ester
- 3-Acetylphenyl acetate, AldrichCPR
- Ethanone,1-[3-(acety
- 3-acetylphenylacetate
- 1-(3-(ACETYLOXY)PHENYL)ETHANONE
- A817355
- HYOSCYAMINESULFATE
- NSC-174054
- HY-W016620
- UNII-1WC3FS93QL
- NSC174054
- AKOS006228157
- W-107308
- SY051095
- AS-61795
- SB36151
- MFCD00017227
- 2454-35-5
- NS00027687
- SCHEMBL3141164
- CS-W017336
- AMY21812
- InChI=1/C10H10O3/c1-7(11)9-4-3-5-10(6-9)13-8(2)12/h3-6H,1-2H
- FT-0634294
- D78331
- EINECS 219-524-8
- Acetic acid 3-acetyl-phenyl ester
- ACETOPHENONE, 3'-HYDROXY-, ACETATE
- Ethanone, 1-(3-(acetyloxy)phenyl)-
- 3 inverted exclamation mark -Acetoxyacetophenone
- DTXSID20179287
- DB-046478
- A1996
- DTXCID50101778
- 1-[3-(acetyloxy)phenyl]ethanone
- 3-Acetylphenyl acetate;Acetic acid 3-acetyl-phenyl ester
- FA50803
- 219-524-8
-
- MDL： MFCD00017227
- Inchi： 1S/C10H10O3/c1-7(11)9-4-3-5-10(6-9)13-8(2)12/h3-6H,1-2H3
- InChI Key： OTHYPAMNTUGKDK-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1=CC=CC(C(C)=O)=C1
Computed Properties
- Exact Mass: 178.06300
- Monoisotopic Mass: 178.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.2
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Not determined
- Density: 1.123
- Melting Point: 44.0 to 48.0 deg-C
- Boiling Point: 147°C/9mmHg(lit.)
- Flash Point: 126.5°C
- Refractive Index: 1.512
- PSA: 43.37000
- LogP: 1.81450
- Solubility: Not determined
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3'-Acetoxyacetophenone Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： S26; S37
- Risk Phrases：R36/37/38
- Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
3'-Acetoxyacetophenone Customs Data
- HS CODE：2915390090
- Customs Data：
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
3'-Acetoxyacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A167720-10mg |
3'-Acetoxyacetophenone |
2454-35-5 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A167720-50mg |
3'-Acetoxyacetophenone |
2454-35-5 | 50mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A167720-100mg |
3'-Acetoxyacetophenone |
2454-35-5 | 100mg |
$ 80.00 | 2022-06-08 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A132855-1g |
3'-Acetoxyacetophenone |
2454-35-5 | ≥98.0%(GC) | 1g |
¥65.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A132855-25g |
3'-Acetoxyacetophenone |
2454-35-5 | ≥98.0%(GC) | 25g |
¥527.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A132855-5g |
3'-Acetoxyacetophenone |
2454-35-5 | ≥98.0%(GC) | 5g |
¥200.90 | 2023-09-04 | |
| Fluorochem | 228242-1g |
3-Acetylphenyl acetate |
2454-35-5 | 95% | 1g |
￡16.00 | 2022-02-28 | |
| Fluorochem | 228242-5g |
3-Acetylphenyl acetate |
2454-35-5 | 95% | 5g |
￡32.00 | 2022-02-28 | |
| Fluorochem | 228242-25g |
3-Acetylphenyl acetate |
2454-35-5 | 95% | 25g |
￡84.00 | 2022-02-28 | |
| Alichem | A019110358-100g |
3-Acetylphenyl acetate |
2454-35-5 | 97% | 100g |
$306.00 | 2023-09-02 |
3'-Acetoxyacetophenone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2454-35-5)3'-Acetoxyacetophenone
Order Number:LE5650;LE27057240
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2454-35-5)3'-Acetoxyacetophenone
Order Number:A817355
Stock Status:in Stock
Quantity:500mg/5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):602.0/4381.0/1094.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2454-35-5)3'-Acetoxyacetophenone
Order Number:sfd12508
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
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Audited Supplier
(CAS:2454-35-5)
Order Number:SFD1196
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
3'-Acetoxyacetophenone Related Literature
-
Yiping Shi,Paul C. J. Kamer,David J. Cole-Hamilton Green Chem. 2019 21 1043
2454-35-5 (3'-Acetoxyacetophenone) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2454-35-5)3'-Acetoxyacetophenone
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:2454-35-5)3'-Acetoxyacetophenone
Purity:99%/99%/99%
Quantity:500mg/5g/1g
Price ($):602.0/4381.0/1094.0